molecular formula C13H10ClFO3S B8634251 2-Chloro-4-fluorophenyl 4-methylphenylsulfonate

2-Chloro-4-fluorophenyl 4-methylphenylsulfonate

Cat. No.: B8634251
M. Wt: 300.73 g/mol
InChI Key: VHWWHZNMKXYRND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-fluorophenyl 4-methylphenylsulfonate is a useful research compound. Its molecular formula is C13H10ClFO3S and its molecular weight is 300.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H10ClFO3S

Molecular Weight

300.73 g/mol

IUPAC Name

(2-chloro-4-fluorophenyl) 4-methylbenzenesulfonate

InChI

InChI=1S/C13H10ClFO3S/c1-9-2-5-11(6-3-9)19(16,17)18-13-7-4-10(15)8-12(13)14/h2-8H,1H3

InChI Key

VHWWHZNMKXYRND-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)F)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 20.0 g (0.137 mole) of 2-chloro-4-fluorophenol in 150 mL of pyridine was cooled in an ice bath. To this solution was added portionwise 31.2 g (0.164 mole) of 4-methylphenylsulfonyl chloride. After complete addition, the mixture was stirred for 2 hours, then allowed to stand in a freezer for approximately 16 hours. The mixture was poured into ice water, filtered, and the filter cake washed with water. The solid was dried in a dessicator to yield 41.0 g of 2-chloro-4-fluorophenyl 4-methylphenylsulfonate, mp 92°-94° C.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
31.2 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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